Cas no 19763-73-6 (Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI))

Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI) is a steroidal sulfate derivative with a well-defined molecular structure, characterized by the presence of a hydrogen sulfate group at the 3β position. This compound is of interest in biochemical and pharmaceutical research due to its role as a potential intermediate in steroid metabolism or synthesis. Its sulfate moiety enhances solubility and stability, making it suitable for studies involving enzymatic hydrolysis or steroid hormone regulation. The (3β,20R) configuration ensures stereochemical specificity, which is critical for interactions with biological targets. This compound is primarily utilized in analytical and investigative applications, providing a precise reference standard for research in endocrinology and metabolic pathways.
Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI) structure
19763-73-6 structure
Product Name:Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI)
CAS No:19763-73-6
MF:C21H34O5S
MW:398.556665897369
CID:5616749
Update Time:2025-10-29

Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI)
    • Inchi： 1S/C21H34O5S/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,13,15-19,22H,5-12H2,1-3H3,(H,23,24,25)/t13-,15+,16+,17-,18+,19+,20+,21-/m1/s1
    • InChI Key： QKOOLWUCVWTWAH-NFJVIFTASA-N
    • SMILES： [C@@H]1(OS(O)(=O)=O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](O)C)CC3)CC=2

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • pka: -3.51±0.18(Predicted)

Pregn-5-ene-3,20-diol, 3-(hydrogen sulfate), (3β,20R)- (9CI) Pricemore >>

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